Cas no 1228566-32-2 ((R)-4-(Pyrrolidin-2-yl)phenol)

• Product Name: (R)-4-(Pyrrolidin-2-yl)phenol
• CAS No: 1228566-32-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5206625
• Update Time: 2025-05-20

(R)-4-(Pyrrolidin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• (R)-4-(Pyrrolidin-2-yl)phenol
• 4-((2R)Pyrrolidin-2-YL)phenol
• 4-((2R)-Pyrrolidin-2-yl)phenol
• 4-[(2R)-PYRROLIDIN-2-YL]PHENOL
• N11442
• 4-((R)-pyrrolidin-2-yl)phenol
• Phenol, 4-(2R)-2-pyrrolidinyl-

• Inchi： 1S/C10H13NO/c12-9-5-3-8(4-6-9)10-2-1-7-11-10/h3-6,10-12H,1-2,7H2/t10-/m1/s1
• InChI Key： NIVJZQZGIBLJNB-SNVBAGLBSA-N
• SMILES： OC1C=CC(=CC=1)[C@H]1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• XLogP3: 1.5
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (R)-4-(Pyrrolidin-2-yl)phenol

Comprehensive Overview of (R)-4-(Pyrrolidin-2-yl)phenol (CAS No. 1228566-32-2): Properties, Applications, and Research Insights

The compound (R)-4-(Pyrrolidin-2-yl)phenol (CAS No. 1228566-32-2) is a chiral organic molecule featuring a pyrrolidine ring linked to a phenolic group. Its unique stereochemistry at the R-configuration makes it a valuable intermediate in pharmaceutical and biochemical research. With growing interest in enantioselective synthesis and drug discovery, this compound has garnered attention for its potential role in designing targeted therapeutics and catalysts.

Recent trends in AI-driven drug development and computational chemistry have highlighted the importance of chiral building blocks like (R)-4-(Pyrrolidin-2-yl)phenol. Researchers frequently search for "chiral phenol derivatives" or "pyrrolidine-based scaffolds" to explore their applications in neurological disorders and enzyme inhibition. The compound’s hydrogen-bonding capacity and rigid structure also make it a candidate for molecular recognition studies.

From a synthetic perspective, 1228566-32-2 is often utilized in asymmetric catalysis and peptide mimetics. Its phenolic OH group allows for further functionalization, enabling the creation of customized ligands for receptor binding assays. Industry professionals frequently inquire about "scale-up synthesis of chiral phenols" or "pyrrolidine stability under acidic conditions," reflecting its practical relevance.

Environmental and green chemistry considerations are also pivotal. The compound’s potential biodegradability and low ecotoxicity align with the demand for sustainable chemical processes. Studies on "solvent-free reactions" and "catalytic recycling" often reference similar structures, emphasizing the need for eco-friendly intermediates.

In summary, (R)-4-(Pyrrolidin-2-yl)phenol (CAS No. 1228566-32-2) bridges multiple disciplines, from medicinal chemistry to material science. Its versatility and chirality ensure continued relevance in cutting-edge research, addressing both academic queries and industrial challenges.